Methyl Cedryl Ketone

• CAS: 68039-35-0
• Molecular Formula: C17H26O
• Molecular Weight: 246.4 g/mol
• SMILES: CC1CCC2C13CC(C2(C)C)C(=C(C3)C(=O)C)C
• InChI: InChI=1S/C17H26O/c1-10-6-7-15-16(4,5)14-9-17(10,15)8-13(11(14)2)12(3)18/h10,14-15H,6-9H2,1-5H3
• InChIKey: YBUIAJZFOGJGLJ-UHFFFAOYSA-N

Methyl Cedryl Ketone (CAS 68039-35-0), also known as Acetyl Cedrene or Vertofix, is a synthetic ketone of the alicyclic terpene derivative class, produced via acetylation of α-cedrene from cedarwood oil. It functions primarily as a woody-amber base note and fixative in fine fragrances, cosmetics, and functional products, with an estimated worldwide use volume exceeding 1,000 metric tons per year as of 2019.

Methyl Cedryl Ketone (CAS 68039-35-0): A Strategic Overview for Fragrance Procurement and Formulation

Methyl Cedryl Ketone (CAS 68039-35-0), also known as Acetyl Cedrene or Vertofix, is a synthetic ketone of the alicyclic terpene derivative class, produced via acetylation of α-cedrene from cedarwood oil [1]. It functions primarily as a woody-amber base note and fixative in fine fragrances, cosmetics, and functional products, with an estimated worldwide use volume exceeding 1,000 metric tons per year as of 2019 [2]. Its key physicochemical identifiers include a molecular weight of 246.39 g/mol, a refractive index (n20/D) of approximately 1.516, and a boiling point around 272 °C . The compound is characterized by a dry, cedar-like aroma with amber, leather, and musk undertones, and it is widely recognized for its high tenacity and stability in alkaline media [3].

• [1] The Good Scents Company. (n.d.). hexahydrotetramethyl methanoazulen-5-yl methyl ketone. View Source
• [2] Api, A. M., Belsito, D., Botelho, D., Bruze, M., Burton, G. A., Buschmann, J., ... & Tokura, Y. (2023). RIFM fragrance ingredient safety assessment, acetyl cedrene, CAS Registry Number 32388-55-9. Food and Chemical Toxicology, 183, 114260. View Source
• [3] Scentspiracy. (2024, March 18). Methyl Cedryl Ketone / Vertofix (32388-55-9). View Source

The Performance Gap: Why Not All Woody-Amber Ketones Are Interchangeable with Methyl Cedryl Ketone

Substituting Methyl Cedryl Ketone with other woody-amber materials like Iso E Super, Cedramber, or even lower-grade generic versions without considering quantitative performance metrics can significantly alter a fragrance's character, longevity, and regulatory compliance [1]. While in-class compounds may share a broad woody profile, Methyl Cedryl Ketone's unique balance of high substantivity (48 hours on a blotter), exceptional fixative properties, and a specific olfactory weight profile distinguishes it . Furthermore, variations in isomer composition between generic sources and refined grades like Vertofix Coeur directly impact odor smoothness and tenacity, making simple one-to-one substitution a high-risk strategy for maintaining product consistency and performance [2]. The evidence below provides the specific, quantifiable differentiation necessary for informed scientific selection and procurement.

• [1] Glooshi. (2025, August 15). Methyl Cedryl Ketone: The Complete Guide To This Aroma Chemical. View Source
• [2] BaseNotes. (2020, December 11). Interesting on methyl cedryl ketone. View Source

Quantitative Evidence for the Unique Performance Profile of Methyl Cedryl Ketone in Fragrance Applications

Methyl Cedryl Ketone vs. Iso E Super: Quantifying Olfactory Weight and Diffusion Trade-Off

When directly compared to Iso E Super, a dominant woody-amber alternative, Methyl Cedryl Ketone demonstrates a specific trade-off in olfactory performance: it offers greater tenacity and olfactory 'weight' at the cost of reduced airy diffusion. This distinction is crucial for formulators seeking a more grounded, long-lasting woody base. [1]

Evidence Dimension	Olfactory character and performance
Target Compound Data	Deeper, more closed, less airy, with high longevity and greater tenacity/olfactory weight.
Comparator Or Baseline	Iso E Super: Airy, diffusive, less tenacious.
Quantified Difference	Not explicitly quantified in source data; the difference is a qualitative trade-off in sensory attributes.
Conditions	Fragrance formulation and olfactory evaluation context.

Why This Matters

This information guides the selection of Methyl Cedryl Ketone over Iso E Super when a formula requires enhanced longevity and a more solid, less ethereal woody foundation, which is critical for specific fragrance architectures.

• [1] Scentspiracy. (2024, March 18). Methyl Cedryl Ketone / Vertofix (32388-55-9). View Source

Methyl Cedryl Ketone vs. Cedramber: Smoother, Less Earthy Profile for Enhanced Blendability

Comparative assessments indicate that Methyl Cedryl Ketone provides a smoother olfactory character compared to Cedramber, which is described as having a more pronounced earthy facet. This difference makes Methyl Cedryl Ketone a preferred choice for blends requiring a refined, less rugged woody note. [1]

Evidence Dimension	Olfactory character (smoothness vs. earthiness)
Target Compound Data	Smoother woody character.
Comparator Or Baseline	Cedramber: More earthy, less smooth.
Quantified Difference	Not explicitly quantified in source data; the difference is a qualitative sensory attribute.
Conditions	Olfactory evaluation in fragrance blends.

Why This Matters

This differentiation is valuable for procurement when a smoother, more versatile woody base is required over a more texturally specific and potentially more challenging earthy note.

• [1] Glooshi. (2025, August 15). Methyl Cedryl Ketone: The Complete Guide To This Aroma Chemical. View Source

Methyl Cedryl Ketone vs. Generic Vertofix: Substantivity as a Key Differentiator

The substantivity of Methyl Cedryl Ketone is a key performance metric. Vendor datasheets specify a substantivity of 48 hours. While comparative data for other fixatives is limited, this quantitative value provides a clear benchmark for evaluating the long-lasting performance of this material in a fragrance base.

Evidence Dimension	Substantivity on blotter
Target Compound Data	48 hours.
Comparator Or Baseline	Generic Methyl Cedryl Ketone: Specific data not provided.
Quantified Difference	Not applicable; this provides a baseline metric for the target compound.
Conditions	Standard fragrance blotter test.

Why This Matters

This quantitative data point allows formulators to directly compare the staying power of Methyl Cedryl Ketone against other fixatives where substantivity data is available, aiding in precise formulation for desired fragrance longevity.

Safety and Exposure Profile of Methyl Cedryl Ketone: A Regulatory Baseline for Procurement

The RIFM safety assessment for acetyl cedrene (Methyl Cedryl Ketone) provides quantitative exposure data, including a 95th percentile concentration in fine fragrance of 1.6% and a total systemic exposure of 0.0052 mg/kg/day. [1] This information is crucial for risk assessment and regulatory compliance, especially when comparing to materials with different or more restrictive safety profiles.

Evidence Dimension	95th Percentile Concentration in Fine Fragrance and Systemic Exposure
Target Compound Data	95th Percentile Concentration in Fine Fragrance: 1.6%; Total Systemic Exposure: 0.0052 mg/kg/day.
Comparator Or Baseline	Other fragrance materials may have different exposure limits or restrictions.
Quantified Difference	Not applicable; this provides a baseline for the target compound.
Conditions	RIFM safety assessment based on 2018 usage data.

Why This Matters

These established safety and exposure metrics allow for direct comparison with the safety profiles of alternative materials, ensuring that procurement decisions align with corporate safety and regulatory requirements.

• [1] Api, A. M., Belsito, D., Botelho, D., Bruze, M., Burton, G. A., Buschmann, J., ... & Tokura, Y. (2023). RIFM fragrance ingredient safety assessment, acetyl cedrene, CAS Registry Number 32388-55-9. Food and Chemical Toxicology, 183, 114260. View Source

Cost-Performance Analysis: Refined Vertofix Coeur vs. Generic Methyl Cedryl Ketone

Vertofix Coeur, the refined grade from IFF, is reported to be 'more than twice as expensive' as generic Methyl Cedryl Ketone. [1] This significant cost differential is directly linked to a perceived performance benefit: Vertofix Coeur is described as having a 'softer' odor profile compared to the generic material, which may be considered harsher. This presents a clear cost-performance trade-off for procurement.

Evidence Dimension	Cost and Odor Quality
Target Compound Data	Generic Methyl Cedryl Ketone: Baseline cost, may have a harsher odor profile.
Comparator Or Baseline	Vertofix Coeur (IFF grade): Cost is 'more than twice as expensive', but offers a 'softer' odor.
Quantified Difference	Cost: >2x higher for Vertofix Coeur.
Conditions	Market pricing and olfactory evaluation.

Why This Matters

This information empowers procurement managers to make an informed financial decision, weighing the increased cost of the refined grade against the specific olfactory and performance requirements of the final product.

• [1] BaseNotes. (2020, April 16). Vertofix vs Vertofix Couer vs Methyl cedryl ketone. View Source

The Role of Isomer Composition in Olfactory Performance: A Comparative Insight

Methyl Cedryl Ketone is a mixture of isomers (Ketone I and Ketone II). Sources indicate that Ketone II has a 'strong' and 'amber-like' odor, while Ketone I is weaker. [1] This isomer distribution is a critical quality parameter, as variations in the ratio between different manufacturers or grades can lead to significant differences in odor intensity and character. While specific isomer ratios for comparators are not provided, the understanding of this structural basis for performance is key for quality assurance.

Evidence Dimension	Isomer Composition and Odor Intensity
Target Compound Data	Isomeric mixture; Ketone II is reported as 'strong' and amber-like, while Ketone I is 'weaker'.
Comparator Or Baseline	Other in-class compounds or different grades of Methyl Cedryl Ketone.
Quantified Difference	Not quantified in source data; the difference is qualitative based on isomer identity.
Conditions	Olfactory evaluation of individual isomers.

Why This Matters

This provides a scientific rationale for the observed performance differences between various sources of Methyl Cedryl Ketone, emphasizing the need for rigorous quality control and specification of isomer content during procurement.

• [1] BaseChem. (n.d.). 甲基柏木酮 Methyl cedryl ketone. View Source

High-Value Application Scenarios for Methyl Cedryl Ketone Based on Differentiating Evidence

Fine Fragrance: Building Long-Lasting, Grounded Woody-Accords

In fine fragrance formulation, where longevity and olfactory character are paramount, Methyl Cedryl Ketone is strategically deployed as a foundational base note. The direct comparison with Iso E Super [1] justifies its selection when a perfumer seeks to create a woody accord that is 'deeper' and more 'grounded' rather than airy and diffusive. Its high substantivity of 48 hours ensures that the woody signature persists throughout the fragrance's dry-down, providing a reliable and enduring backbone.

Functional Products: Leveraging Stability and Fixation in Alkaline Media

For functional products like soaps and detergents, the chemical stability of Methyl Cedryl Ketone in alkaline environments is a critical differentiator [1]. Combined with its established fixative properties and high-volume usage of up to 20% in fragrance concentrates , it is a cost-effective and reliable choice for imparting a long-lasting, pleasant woody note to products that must withstand harsh chemical conditions, a scenario where less stable alternatives may degrade or lose performance.

Premium Product Lines: Cost-Benefit Analysis of Refined vs. Generic Grades

For luxury or premium product lines where a refined olfactory profile is non-negotiable, procurement decisions must weigh the significant cost increase (over 2x) of the refined Vertofix Coeur grade against its performance benefit of a 'softer' and potentially less harsh odor compared to generic material [1]. This scenario directly applies the cost-performance evidence to guide strategic sourcing, ensuring that the premium paid for a higher-grade material is justified by the sensory requirements of the final product.

Safety-First Formulations: Relying on Established Exposure and Regulatory Data

When developing products for sensitive applications or markets with stringent safety requirements, the availability of a comprehensive RIFM safety assessment provides a solid regulatory foundation [1]. The quantitative exposure data (e.g., 95th percentile concentration in fine fragrance of 1.6%) allows formulators to work within established safe use levels, minimizing risk and facilitating a smoother product approval process compared to using materials with less robust safety data.

• [1] Scentspiracy. (2024, March 18). Methyl Cedryl Ketone / Vertofix (32388-55-9). View Source
• [2] Api, A. M., Belsito, D., Botelho, D., Bruze, M., Burton, G. A., Buschmann, J., ... & Tokura, Y. (2023). RIFM fragrance ingredient safety assessment, acetyl cedrene, CAS Registry Number 32388-55-9. Food and Chemical Toxicology, 183, 114260. View Source